Bismuth

Bismuth in Medicine

Bismuth has a long history of use in medicine, dating back to the 18th century []. Its most well-known application is in the treatment of gastrointestinal ailments, particularly in combating Helicobacter pylori (H. pylori) infection, a major cause of ulcers []. Bismuth subsalicylate, the active ingredient in Pepto-Bismol, is a prime example [].

Beyond H. pylori, research is exploring the potential of bismuth in treating other conditions:

• Antimicrobial properties: Bismuth compounds exhibit activity against various microbes, including bacteria, fungi, and parasites []. This opens doors for potential applications in treating infections beyond H. pylori.
• Anti-cancer properties: Studies suggest that bismuth compounds may have anti-cancer effects by inhibiting the growth and proliferation of cancer cells []. Research is ongoing to understand the mechanisms and potential therapeutic applications.
• Radiosensitization: Bismuth nanoparticles are being investigated for their ability to enhance the effectiveness of radiation therapy in cancer treatment []. These nanoparticles, with their high atomic number, can increase the absorption of radiation by cancer cells, potentially improving treatment outcomes.

Bismuth in Material Science

Bismuth's unique properties, such as its low melting point and high thermal conductivity, make it valuable in material science research:

• Alloys: Bismuth forms low-melting point alloys with other metals, used in various applications like fire sprinklers, solders, and fusible alloys for safety devices [].
• Semiconductors: Bismuth-based semiconductors are being explored for their potential applications in thermoelectric devices, which can convert heat into electricity, and vice versa [].
• Superconductors: Research is investigating the potential of bismuth-containing materials for high-temperature superconductivity, which could revolutionize energy transmission and storage [].

Bismuth in Other Scientific Fields

Bismuth's versatility extends beyond medicine and material science:

• Nuclear reactors: Bismuth is being explored as a coolant for nuclear reactors due to its high boiling point and neutron-reflecting properties [].
• Environmental remediation: Bismuth compounds show promise in removing pollutants like arsenic and mercury from water and soil [].

Bismuth is a chemical element with the symbol Bi and atomic number 83. It is a brittle metal characterized by its silvery-white appearance with a pinkish hue. Bismuth is notable for being the most diamagnetic of all metals, meaning it exhibits a strong opposition to magnetic fields. Its melting point is approximately 271 degrees Celsius, and it has a boiling point of around 1560 degrees Celsius. Bismuth has a density of 9.75 grams per cubic centimeter and undergoes a 3.3% expansion upon solidification from its molten state .

Bismuth is relatively inert compared to other heavy metals, not tarnishing in air at ordinary temperatures, although it does form an oxide coating when heated. It has low thermal and electrical conductivity, making it unique among metals . The element primarily exists in the +3 oxidation state, although +5 is also possible but rare due to its instability .

• Reaction with Air: When heated, bismuth reacts with oxygen to form bismuth(III) oxide:
  $$4\text{Bi}(s)+3\text{O}_2(g)\rightarrow 2\text{Bi}_2\text{O}_3(s)$$
• Reaction with Acids: Bismuth dissolves in concentrated sulfuric acid and nitric acid, producing bismuth(III) ions:
  $$4\text{Bi}(s)+3\text{O}_2(g)+12\text{HCl}(aq)\rightarrow 4\text{BiCl}_3(aq)+6\text{H}_2\text{O}(l)$$
• Reaction with Bases: It forms bismuth hydroxide when reacting with strong bases:
  $$\text{Bi}^{3+}(aq)+3\text{OH}^-(aq)\rightarrow \text{Bi OH }_3(s)$$
• Reaction with Halogens: Bismuth reacts with halogens to form trihalides:
  • With fluorine:
    $$2\text{Bi}(s)+3\text{F}_2(g)\rightarrow 2\text{BiF}_3(s)$$
  • With chlorine:
    $$2\text{Bi}(s)+3\text{Cl}_2(g)\rightarrow 2\text{BiCl}_3(s)$$
• Reaction with Water: At high temperatures, bismuth reacts with steam to produce bismuth(III) oxide and hydrogen gas

  Synthesis Methods

  Bismuth can be synthesized through various methods:

  • Reduction of Bismuth Oxide: Bismuth oxide can be reduced using carbon or hydrogen at high temperatures.
  • Electrolytic Reduction: Electrolysis of bismuth salts can yield metallic bismuth.
  • Thermal Decomposition: Heating bismuth salts like nitrate can produce bismuth metal.
  • Chemical Reduction: Using reducing agents like tin(II) ions in alkaline solutions can convert bismuth hydroxide back to metallic bismuth

    Applications

    Bismuth has various applications across different fields:

    • Pharmaceuticals: Used in medications for gastrointestinal issues.
    • Alloys: Employed in low-melting solders and fusible alloys due to its low toxicity.
    • Cosmetics: Utilized in some cosmetic formulations for its unique properties.
    • Nuclear

  Interaction Studies

  Studies on the interactions of bismuth with other elements and compounds reveal important insights into its reactivity:

  • With Heavy Metals: Bismuth can reduce other heavy metal ions under specific conditions, showcasing its potential in remediation processes.
  • With Organic Compounds: Some research indicates that certain organic compounds can stabilize bismuth ions, enhancing their solubility and bioavailability.
  • Antimicrobial Studies: Interaction studies have demonstrated that bismuth compounds exhibit synergistic effects when combined with antibiotics against certain bacterial strains .

  Similar Compounds

  Bismuth shares similarities with several other elements in the nitrogen group (Group 15 of the periodic table). Here are some comparable compounds:

  Compound	Unique Features
  Arsenic	Toxicity; used in semiconductors and pesticides
  Antimony	Used in flame retardants; exhibits metalloids properties
  Phosphorus	Essential for life; forms various allotropes
  Nitrogen	Vital for biological processes; gaseous at room temperature

  Bismuth's uniqueness lies in its low toxicity, high diamagnetism, and specific medicinal applications compared to these similar elements .

  Specification

  Physical Description

  Dry Powder; Dry Powder, Pellets or Large Crystals, Other Solid; Other Solid
  Gray-white, soft and brittle metal; [Merck Index, 1257]

  Color/Form

  Gray white soft metal
  HEXAGONAL SILVER-WHITE CRYSTALS
  GRAYISH WHITE WITH REDDISH TINGE AND BRIGHT METALLIC LUSTER
  PINKISH-SILVER, HARD, BRITTLE METAL

  Exact Mass

  208.98040 g/mol

  Monoisotopic Mass

  208.98040 g/mol

  Boiling Point

  1564 DEG +/-5 °C, 760 MM HG

  Heavy Atom Count

  1

  Density

  9.78 @ 20 °C/4 °C

  Others

  Melting Point

  271 °C

  UNII

  U015TT5I8H

  GHS Hazard Statements

  Aggregated GHS information provided by 317 companies from 5 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
  Reported as not meeting GHS hazard criteria by 275 of 317 companies. For more detailed information, please visit ECHA C&L website;
  Of the 3 notification(s) provided by 42 of 317 companies with hazard statement code(s):;
  H228 (54.76%): Flammable solid [Danger Flammable solids];
  H413 (45.24%): May cause long lasting harmful effects to aquatic life [Hazardous to the aquatic environment, long-term hazard];
  Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

  Livertox Summary

  Bismuth is a brittle, silvery-white metal that is used in paints, cosmetics, electronics, and a few over-the-counter pharmaceuticals, usually as bismuth subsalicylate or subcitrate, primarily to treat diarrhea and digestive disorders. Currently, the major medical use of bismuth is as a component of quadruple therapy of Helicobacter pylori infection. There is scant evidence that bismuth, even in high doses, causes serum aminotransferase elevations or clinically apparent liver injury.

  Drug Classes

  Trace Elements and Metals

  Pharmacology

  Bismuth is an element with atomic symbol Bi, atomic number 83, and atomic weight 208.98.

  MeSH Pharmacological Classification

  Antacids

  Vapor Pressure

  78 mm Hg at 1266 °C; 7.8 mm at 1053 °C; 0.78 mm Hg at 893 °C

  Pictograms

  

  Flammable

  Impurities

  IMPURITIES: LEAD, IRON, COPPER, ARSENIC, ANTIMONY, SELENIUM

  Other CAS

  7440-69-9
  18288-22-7

  Wikipedia

  Bismuth

  Methods of Manufacturing

  DEBISMUTHIZING OF LEAD BULLION BY (A) FRACTIONAL CRYSTALLIZATION, (B) ELECTROLYTIC (BETTS) REFINING, OR (C) ADDITION OF CALCIUM OR MAGNESIUM (BETTERTON-KROLL PROCESS) WHICH REMOVES BISMUTH.
  IT CAN...BE EXTRACTED BY ROASTING.../LEAD OR COPPER/ SULFIDE TO OXIDE & REDUCING THIS WITH CHARCOAL IN CRUCIBLES OR REVERBERATORY FURNACE.
  ...OBTAINED AS BY-PRODUCT FROM PROCESSING OF LEAD, COPPER, & TIN ORES.
  ...BY TREATING SOLN OF BISMUTH CHLORIDE IN HYDROGEN CHLORIDE WITH HYPOPHOSPHOROUS ACID, WASHING AND DRYING. CONTAINS NOT LESS THAN 98.5% METALLIC BISMUTH. /PRECIPITATED BISMUTH/

  General Manufacturing Information

  Electrical Equipment, Appliance, and Component Manufacturing
  All Other Basic Inorganic Chemical Manufacturing
  Primary Metal Manufacturing
  Paint and Coating Manufacturing
  Fabricated Metal Product Manufacturing
  All Other Chemical Product and Preparation Manufacturing
  Synthetic Dye and Pigment Manufacturing
  Miscellaneous Manufacturing
  Bismuth: ACTIVE
  CURRENT WORLD PRODUCTION IS ABOUT 4000-5000 TONS & THE MAIN PRODUCING COUNTRIES ARE JAPAN, BOLIVIA, PERU & MEXICO.
  PURIFICATION: BY ADDITION OF MOLTEN CAUSTIC, ZINC, & FINALLY CHLORINE (TO MAKE REMOVABLE CHLORIDES OF IMPURITIES).

  Analytic Laboratory Methods

  TRACE ELEMENTS IN AIR DETERMINED BY SPECTROPHOTOMETRY.
  BI DETERMINED IN WASTE WATER BY DIFFERENTIAL PULSE ANODIC STRIPPING VOLTAMMETRY. SENSITIVITY OF METHOD SUPERIOR TO ATOMIC ABSORPTION VALUE.
  MONITORING METHOD: ANALYTE: BISMUTH; MATRIX: AIR; PROCEDURE: FILTER COLLECTION, ACID DIGESTION, ATOMIC ABSORPTION SPECTROPHOTOMETRY; RANGE: 1-30 UG/ML TO 42-1250 UG/CU M. SENSITIVITY: 0.5 UG/ML; SOLUTION DETECTION LIMITS: 0.025.
  ANALYSIS OF METALS IN DUST EMMISSIONS USING X-RAY FLUORESCENCE ANALYSIS.
  For more Analytic Laboratory Methods (Complete) data for BISMUTH, ELEMENTAL (6 total), please visit the HSDB record page.

  Storage Conditions

  IN GENERAL, MATERIALS...TOXIC AS STORED OR WHICH CAN DECOMP INTO TOXIC COMPONENTS...SHOULD BE STORED IN COOL...VENTILATED PLACE, OUT OF...SUN, AWAY FROM...FIRE HAZARD...BE PERIODICALLY INSPECTED & MONITORED. INCOMPATIBLE MATERIALS SHOULD BE ISOLATED...

  Stability Shelf Life

  SUPERFICIALLY OXIDIZED BY AIR, FREQUENTLY BECOMING IRIDESCENT
  WHEN HEATED IN AIR IT FORMS BISMUTH TRIOXIDE

  Dates

  Modify: 2023-08-15
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